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Compound of Interest

Compound Name: 4-Desmethyl-2-methyl Celecoxib

Cat. No.: B146605 Get Quote

Essential Safety and Handling Guide for 4-
Desmethyl-2-methyl Celecoxib
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Desmethyl-2-methyl Celecoxib. Adherence to these procedures is essential to ensure

personal safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Desmethyl-2-methyl Celecoxib is classified as harmful if swallowed and very toxic to

aquatic life with long-lasting effects.[1] The following personal protective equipment is

mandatory to mitigate exposure risks.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Specifications & Use

Eye Protection
Safety goggles with side-

shields

Must be worn at all times in the

laboratory to protect against

splashes and airborne

particles.[1]

Hand Protection Protective gloves (e.g., Nitrile)

Inspect gloves for integrity

before use. Change gloves

frequently and immediately if

contaminated.

Body Protection
Impervious clothing (e.g., lab

coat)

Should be fully buttoned to

provide maximum coverage.

Respiratory Protection Suitable respirator

A NIOSH-approved respirator

is recommended, especially

when handling the powder

form or when adequate

ventilation is not available. For

potent compounds, a Powered

Air-Purifying Respirator

(PAPR) may be necessary.[2]

[3]

Safe Handling and Operational Plan
A systematic approach to handling 4-Desmethyl-2-methyl Celecoxib is crucial to prevent

contamination and exposure.

Operational Workflow:
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Preparation

Handling

Cleanup & Disposal

Don appropriate PPE

Prepare well-ventilated workspace (e.g., fume hood)

Weigh compound in a contained manner (e.g., glove bag)

Dissolve compound in appropriate solvent

Transfer solution using appropriate tools

Perform experiment

Decontaminate workspace and equipment

Dispose of waste in approved containers

Doff PPE correctly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Desmethyl-2-methyl Celecoxib.
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Step-by-Step Handling Protocol:

Preparation:

Ensure a safety shower and eye wash station are readily accessible.[1]

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

For handling larger quantities or for procedures that may generate dust, the use of a

barrier isolator or a glove bag is strongly recommended to ensure containment.[2][4]

Weighing and Aliquoting:

Handle the solid compound with care to avoid dust formation.[1]

Use appropriate tools (e.g., spatulas, weighing paper) for transfer.

Dissolving:

If preparing a solution, add the solvent to the pre-weighed compound slowly to avoid

splashing.

Storage:

Store the compound in a tightly sealed container in a cool, well-ventilated area.[1]

Recommended storage is at -20°C for the powder and -80°C when in solvent.[1]

Disposal Plan
Proper disposal is critical to prevent environmental contamination, given the compound's high

aquatic toxicity.[1]

Table 2: Disposal Guidelines
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Waste Type Disposal Procedure

Solid Waste

Collect all solid waste (e.g., contaminated

gloves, weighing paper) in a designated, labeled

hazardous waste container.

Liquid Waste

Collect all solutions containing the compound in

a sealed, labeled hazardous waste container.

Do not pour down the drain.

Empty Containers

Rinse empty containers with a suitable solvent

three times. Collect the rinsate as hazardous

liquid waste. Dispose of the rinsed container

according to institutional guidelines.

All waste must be disposed of through an approved waste disposal plant.[1]

Emergency Procedures
In case of accidental exposure, follow these first aid measures immediately.

Table 3: First Aid Measures

Exposure Route First Aid Procedure

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell.[1] Rinse mouth.[1]

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids.[1] Remove contact

lenses if present and easy to do. Continue

rinsing and seek prompt medical attention.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water.[1] Remove contaminated clothing and

shoes.[1] Seek medical attention.

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.
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By adhering to these safety protocols, researchers can handle 4-Desmethyl-2-methyl
Celecoxib with a high degree of safety and responsibility, ensuring both personal well-being

and environmental protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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